Cas no 296790-56-2 (3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid)

• Product Name: 3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
• CAS No: 296790-56-2
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1085464
• Update Time: 2025-04-20

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
• benzoic acid, 3-(4-methyl-1-oxo-2(1H)-phthalazinyl)-
• 3-(4-methyl-1-oxophthalazin-2-yl)benzoic acid

• Inchi： 1S/C16H12N2O3/c1-10-13-7-2-3-8-14(13)15(19)18(17-10)12-6-4-5-11(9-12)16(20)21/h2-9H,1H3,(H,20,21)
• InChI Key： WEOHRRADPCYDSW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C)=NN1C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 280.08486
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 69.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines